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For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium mentholate, with the CAS number 19321-38-1, is the sodium salt of menthol. It is an

organic compound classified as an alkali metal alkoxide. This technical guide provides a

comprehensive overview of sodium mentholate, including its chemical and physical

properties, synthesis, applications in research and industry, and its biological significance, with

a particular focus on its relevance to drug development. While specific experimental data for

sodium mentholate is limited in publicly accessible literature, this guide extrapolates

information from its parent compound, menthol, and general principles of alkoxide chemistry to

provide a thorough resource.

Chemical and Physical Properties
Sodium mentholate is typically a white crystalline solid at room temperature. Its properties are

largely influenced by the mentholate anion. The quantitative data available for sodium
mentholate and its parent compound, (-)-menthol, are summarized in the tables below.

Table 1: General and Physicochemical Properties of
Sodium Mentholate
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Property Value Source

CAS Number 19321-38-1

Molecular Formula C₁₀H₁₉NaO

Molecular Weight 178.25 g/mol

IUPAC Name

sodium;(1R,2S,5R)-5-methyl-

2-propan-2-ylcyclohexan-1-

olate

Appearance White crystalline solid

Boiling Point 222°C at 760 mmHg

Flash Point 86.7°C

Vapor Pressure 0.0214 mmHg at 25°C

Solubility
Soluble in polar solvents such

as water and ethanol.

Table 2: Spectral and Optical Properties (Predicted and
from Parent Compound)
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Property Value/Description Source/Note

Specific Rotation [α]ᴅ (for (-)-

menthol)
-45.0 to -51.0° (20°C, Na lamp)

¹H NMR (Predicted)

Chemical shifts for the

cyclohexane ring protons are

expected between 0.8 and 2.2

ppm. The proton on the carbon

bearing the oxygen will be

shifted downfield.

Based on general NMR

principles

¹³C NMR (Predicted)

The carbon attached to the

oxygen is expected to have a

chemical shift in the range of

60-80 ppm. Other aliphatic

carbons will appear between

15 and 50 ppm.

Based on general NMR

principles

Infrared (IR) Spectroscopy

(Predicted)

Absence of a broad O-H

stretch (around 3300 cm⁻¹).

Presence of C-O stretching

vibrations.

Based on functional group

analysis

Mass Spectrometry (Predicted)

The mass spectrum would

show the molecular ion peak

corresponding to the

mentholate anion (m/z =

155.14). Fragmentation would

likely involve losses of alkyl

groups from the cyclohexane

ring.

Based on general

fragmentation patterns

Experimental Protocols
Detailed experimental protocols for the synthesis and application of sodium mentholate are

not readily available in peer-reviewed literature. Therefore, the following protocols are

representative examples based on general procedures for the synthesis of sodium alkoxides

and their use in common organic reactions.
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Synthesis of Sodium Mentholate
This protocol describes a laboratory-scale synthesis of sodium mentholate from (-)-menthol

and sodium hydroxide.

Materials:

(-)-Menthol (C₁₀H₂₀O)

Sodium hydroxide (NaOH)

Anhydrous ethanol

Round-bottom flask

Reflux condenser

Stirring apparatus

Heating mantle

Procedure:

In a dry round-bottom flask, dissolve (-)-menthol in anhydrous ethanol.

Add an equimolar amount of sodium hydroxide to the solution.

Attach a reflux condenser and heat the mixture to reflux with constant stirring.

Continue refluxing for a specified period to ensure the reaction goes to completion. The

formation of water as a byproduct will be observed.

After the reaction is complete, the solvent can be removed under reduced pressure to yield

the sodium mentholate product.

The product should be stored under anhydrous conditions to prevent hydrolysis.
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Caption: Workflow for the synthesis of sodium mentholate.
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Williamson Ether Synthesis using Sodium Mentholate
This protocol describes a representative Williamson ether synthesis to produce a menthyl

ether, a common application for sodium alkoxides.

Materials:

Sodium mentholate

An alkyl halide (e.g., ethyl bromide)

Anhydrous polar aprotic solvent (e.g., Dimethylformamide - DMF)

Round-bottom flask

Stirring apparatus

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

In a dry round-bottom flask under an inert atmosphere, suspend sodium mentholate in the

anhydrous solvent.

With vigorous stirring, add the alkyl halide dropwise to the suspension.

The reaction is typically carried out at room temperature or with gentle heating, depending

on the reactivity of the alkyl halide.

Monitor the reaction progress using a suitable technique, such as Thin Layer

Chromatography (TLC).

Upon completion, the reaction mixture is quenched with water and the product is extracted

with an organic solvent (e.g., diethyl ether).

The organic layer is washed, dried, and the solvent is evaporated to yield the crude ether.

The product can be purified by distillation or column chromatography.
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Caption: Williamson ether synthesis using sodium mentholate.

Applications in Research and Drug Development
Sodium mentholate's utility stems from its properties as a strong base and a nucleophile, as

well as the biological activity of the mentholate anion.
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Organic Synthesis
As a strong nucleophile, sodium mentholate is a valuable reagent in various organic

transformations. Its primary application is in nucleophilic substitution reactions, such as the

Williamson ether synthesis, to introduce the bulky and chiral menthyl group into molecules.

This is particularly useful in the synthesis of chiral auxiliaries and other complex organic

molecules.

Polymer Chemistry
In the field of polymer chemistry, sodium mentholate can act as a Lewis acid polar modifier in

anionic polymerization processes. By coordinating to the growing polymer chain, it can

influence the microstructure of the resulting polymer, such as increasing the vinyl content in the

polymerization of butadiene.

Drug Development
The biological effects of the mentholate anion make sodium mentholate a compound of

interest in drug development, primarily in topical formulations.

Analgesic and Cooling Agent: Similar to menthol, the mentholate anion is an agonist of the

Transient Receptor Potential Melastatin 8 (TRPM8) channel. Activation of this ion channel in

sensory neurons leads to the sensation of cooling and provides analgesic effects, making it a

potential active ingredient in topical pain relief formulations for conditions like arthritis and

muscle strains.

Penetration Enhancer: Menthol is a well-known penetration enhancer in transdermal drug

delivery. It is believed to disrupt the highly ordered structure of the stratum corneum, the

outermost layer of the skin, thereby facilitating the permeation of other active pharmaceutical

ingredients (APIs). Sodium mentholate, by delivering the mentholate anion, is expected to

exhibit similar properties.

Biological Activity and Signaling Pathways
The primary biological target of the mentholate anion is the TRPM8 ion channel, a non-

selective cation channel.
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TRPM8 Signaling Pathway
The activation of TRPM8 by the mentholate anion initiates a signaling cascade that results in its

physiological effects.

Binding and Channel Opening: The mentholate anion binds to the TRPM8 receptor on

sensory neurons.

Cation Influx: This binding causes a conformational change in the channel, leading to its

opening and an influx of cations, primarily Ca²⁺ and Na⁺.

Depolarization and Action Potential: The influx of positive ions depolarizes the neuron,

generating an action potential.

Signal Transduction to the Brain: This nerve impulse is transmitted to the brain, where it is

perceived as a cooling sensation.

Analgesia: The activation of TRPM8 can also modulate pain signaling pathways, leading to

an analgesic effect.
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Caption: Activation of the TRPM8 signaling pathway by sodium mentholate.
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Safety and Handling
Sodium mentholate is a corrosive substance that can cause severe skin burns and eye

damage. It is important to handle this chemical with appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat. Work should be conducted in a well-

ventilated area. In case of contact, flush the affected area with copious amounts of water and

seek medical attention.

Conclusion
Sodium mentholate (CAS 19321-38-1) is a versatile organic compound with applications

ranging from organic synthesis to polymer chemistry and drug development. Its utility as a

nucleophile and a base, combined with the biological activity of the mentholate anion as a

TRPM8 agonist, makes it a valuable tool for researchers. While detailed experimental data for

sodium mentholate itself is not extensively documented, its properties and reactivity can be

largely inferred from its parent compound, menthol, and the general behavior of sodium

alkoxides. Further research into the specific properties and applications of sodium mentholate
would be beneficial for fully realizing its potential in various scientific and industrial fields.

To cite this document: BenchChem. [An In-depth Technical Guide to Sodium Mentholate
(CAS Number: 19321-38-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092264#sodium-mentholate-cas-number-19321-38-
1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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